Cas no 104766-01-0 (Phenol,2,5-dichloro-3-(4,6-diamino-1,3,5-triazin-2-yl)-)

• Product Name: Phenol,2,5-dichloro-3-(4,6-diamino-1,3,5-triazin-2-yl)-
• CAS No: 104766-01-0
• MF: C₉H₇Cl₂N₅O
• MW: 272.090778589249
• CID: 162494
• PubChem ID: 149667
• Update Time: 2025-04-19

Phenol,2,5-dichloro-3-(4,6-diamino-1,3,5-triazin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,5-dichloro-3-(4,6-diamino-1,3,5-triazin-2-yl)-
• 2,5-Dichloro-3-(4,6-diamino-1,3,5-triazin-2-yl)phenol
• 3-(4,6-Diamino-s-triazinyl)-2,5-dichlorophenol
• 2,4-Diamino-6-(2,5-dichloro-3-hydroxyphenyl)-s-triazine
• MN-1695, o-Hydroxy
• Phenol, 3-(4,6-diamino-s-triazinyl)-2,5-dichloro-
• s-Triazine, 2,4-diamino-6-(2,5-dichloro-3-hydroxyphenyl)-
• DTXSID80146713
• Phenol, 2,5-dichloro-3-(4,6-diamino-1,3,5-triazin-2-yl)-
• 104766-01-0

• Inchi： 1S/C9H7Cl2N5O/c10-3-1-4(6(11)5(17)2-3)7-14-8(12)16-9(13)15-7/h1-2,17H,(H4,12,13,14,15,16)
• InChI Key： NENNFIUHUMOZEA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1N=C(N)N=C(N)N=1)Cl)O

Computed Properties

• Exact Mass: 271.00301
• Monoisotopic Mass: 271.0027653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.94